(3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]propanehydrazide

• IUPAC Name: (3E)-N-[(Z)-[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-3-[(2,4-dichlorophenyl)methoxyimino]propanamide
• InChI: InChI=1S/C14H15Cl2N7O2/c15-11-2-1-10(12(16)5-11)7-25-20-4-3-14(24)22-21-13(17)6-23-9-18-8-19-23/h1-2,4-5,8-9H,3,6-7H2,(H2,17,21)(H,22,24)/b20-4+
• InChI Key: TUGJBHAKYLNYQZ-LRNAUUFOSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CON=CCC(=O)NN=C(CN2C=NC=N2)N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)CO/N=C/CC(=O)N/N=C(/CN2C=NC=N2)\N
• Molecular Formula: C14H15Cl2N7O2
• Molecular Weight: 384.2 g/mol

Description

“(3E)-3-{[(2,4-dichlorophenyl)methoxy]imino}-N’-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]propanehydrazide” is a chemical compound with the CAS Number: 338405-46-2 and a molecular weight of 384.22. This compound is used in scientific research due to its unique structure, which allows for various applications such as drug discovery and molecular biology studies.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H15Cl2N7O2/c15-11-2-1-10 (12 (16)5-11)7-25-20-4-3-14 (24)22-21-13 (17)6-23-9-18-8-19-23/h1-6,8-9,20-21H,7,17H2, (H,22,24). This code provides a detailed description of the compound’s molecular structure, including the arrangement of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its exact physical and chemical properties, such as melting point, boiling point, solubility, and others, are not specified in the available resources.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research has demonstrated that derivatives of propanehydrazide, similar in structure to the chemical compound , exhibit significant antioxidant and anticancer activities. A study by Tumosienė et al. (2020) synthesized novel derivatives and tested their antioxidant capacity, finding some derivatives to exhibit higher activity than ascorbic acid. These compounds also showed cytotoxicity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, highlighting their potential as therapeutic agents against cancer (Tumosienė, I., Kantminienė, K., Klevinskas, A., Petrikaitė, V., Jonuškienė, I., & Mickevičius, V., 2020).

Enzyme Inhibition for Disease Management

Another study by Bekircan, Ülker, and Menteşe (2015) explored the synthesis of novel compounds derived from similar hydrazide substrates for their potential enzyme inhibition properties. The research focused on lipase and α-glucosidase enzymes, significant targets for the treatment of conditions like obesity and diabetes. The findings indicated that specific synthesized compounds displayed potent inhibitory activity against these enzymes, suggesting their application in managing these diseases (Bekircan, O., Ülker, S., & Menteşe, E., 2015).

Nonlinear Optical Properties

A study on the third-order optical nonlinearity of various hydrazides, including propanehydrazides, by Naseema et al. (2012), revealed that these compounds exhibit promising nonlinear optical properties. Such characteristics are crucial for applications in optical limiting, optical switching, and other photonic devices, suggesting that derivatives of the target compound could be explored for advanced optical technologies (Naseema, K., Manjunatha, K., Sujith, K. V., Umesh, G., Kalluraya, B., & Rao, V., 2012).

Molecular Docking and Quantum Chemical Studies

Research by Viji et al. (2020) into the molecular structure and biological effects of compounds similar to the chemical , through quantum chemical calculations and molecular docking, indicates potential anticancer and antimicrobial applications. These studies suggest that modifications to the molecular structure could enhance biological activity, providing a pathway for the development of new therapeutic agents (Viji, A., Balachandran, V., Babiyana, S., Narayana, B., & Saliyan, Vinutha V., 2020).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. The mechanism of action would depend on the specific application of the compound, such as whether it’s being used in drug discovery, molecular biology studies, or other fields.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), and others.